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Compound of Interest

Compound Name: 3-ChloroBenzophenone

CAS No.: 1076-78-0

Cat. No.: B1143863

Get Quote

Target Audience: Formulation Scientists, Dermato-Toxicologists, and Cosmetic Chemists.

Introduction & Mechanistic Profile
Benzophenone derivatives are ubiquitous in cosmetic formulations due to their robust

absorption across the UVA and UVB spectra[1]. 3-Chlorobenzophenone (CAS 1016-78-0) is a

specific substituted benzophenone characterized by a chlorine atom at the meta position of one

of its phenyl rings[2]. While historically utilized as a photoinitiator in polymer chemistry, 3-CBP

acts as a highly stable UV filter and an intermediate photo-stabilizer in cosmetic matrices[2].

Causality of Experimental Utility: The addition of the halogen (chlorine) at the meta position

alters the electronic properties of the compound, lowering its redox potential compared to

unsubstituted analogs[2]. This structural shift yields a highly stable conjugated system capable

of safely absorbing UV energy and dissipating it as heat without degrading the parent

molecule. Furthermore, recent dermatological studies show that chlorinated benzophenones

(including 3-CBP and 3,5-dichlorobenzophenone) are generated in situ when traditional

Benzophenone-3 (Oxybenzone) reacts with pool disinfectants like sodium hypochlorite[3].

Formulating directly with 3-CBP, or mapping its specific behavioral profile, is critical because it
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has been proven to retain >95% photostability under continuous UV-A/UV-B irradiation,

absorbing in the exact same protective wavelengths as parent filters without losing efficacy[4].

Physical Data & Quantitative Presentation
To effectively formulate with 3-CBP, its physicochemical barriers must be addressed. It is a

crystalline solid with moderate melting properties, highly soluble in organic solvents and lipids,

but exhibiting poor aqueous solubility[2].

Property Data / Specification Formulation Implication

CAS Number 1016-78-0[2]
Verification of raw material

identity.

Molecular Formula C13H9ClO[2]
Defines molar mass for

stoichiometric ratios.

Solubility Profile Lipophilic; Insoluble in water[2]

Must be formulated strictly

within the oil phase (Phase A)

to prevent crystallization.

Photostability
>95% retention post-

irradiation[4]

Ensures prolonged shelf-life

and sustained SPF during sun

exposure.

Primary Function
UV filter, UV absorber,

photostabilizer[1][5]

Used to protect both the

epidermis and the cosmetic

formulation itself from UV

degradation[5].

Mechanistic Visualization: Energy Dissipation
To understand why 3-CBP functions effectively as a UV filter without breaking down, we must

trace its electron excitation route. Upon photon absorption, the molecule transitions from a

ground state to an excited state, undergoes intersystem crossing, and ultimately relaxes by

releasing the energy non-radiatively (as harmless heat).
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Fig 1. 3-Chlorobenzophenone Photostabilization & Energy Dissipation Pathway.
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Protocol I: Preparing a Lipophilic 3-CBP Suncare
Emulsion
Because 3-CBP is intrinsically lipophilic[2], it must be entirely sequestered in the oil phase of an

emulsion. Failure to do so leads to nucleation and crystallization, resulting in a gritty texture

and uneven SPF distribution. Furthermore, because benzophenone derivatives carry a risk of

cutaneous penetration into the viable epidermis (which can trigger toxic or allergic reactions),

formulations must include barrier-enhancing antioxidants like trans-resveratrol and β-

carotene[4].

Materials Required:

Phase A (Lipophilic): Caprylic/Capric Triglyceride (10%), 3-Chlorobenzophenone (3% w/w)

[2], Stearic Acid (Emulsifier, 2.5%), β-carotene (0.5%)[4].

Phase B (Aqueous): Distilled water (Q.S. to 100%), Glycerin (5%), Trans-resveratrol (0.5%)

[4].

Equipment: Overhead mechanical stirrer, water bath, high-shear homogenizer, light

microscope.

Step-by-Step Methodology:

Lipid Solubilization: Combine Caprylic/Capric Triglyceride, Stearic Acid, and 3-CBP in a

jacketed vessel. Heat to 75°C.

Causality: 3-CBP is a crystalline solid at room temperature[2]; reaching 75°C ensures

complete melting and thermodynamic integration into the lipid matrix.

Antioxidant Integration: Once Phase A is uniform, incorporate the β-carotene.

Causality: β-carotene acts as a sink for reactive oxygen species (ROS) generated during

UV exposure and restricts the physical epidermal absorption of the UV filter[4].

Aqueous Preparation: In a separate vessel, heat Phase B (Water, Glycerin, Trans-

resveratrol) to 75°C to precisely match the oil phase temperature, preventing shock-cooling

of the lipids.
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Emulsification (Self-Validating Step): Slowly decant Phase A into Phase B under constant

overhead stirring (800 RPM). Immediately transfer to a high-shear homogenizer at 3000

RPM for 10 minutes.

Validation: Withdraw a 1 mL aliquot, cool to room temperature, and observe under a light

microscope. Droplet sizes must be uniformly <5 µm with absolutely no visible 3-CBP

crystals. If crystals are present, reheat to 75°C and increase homogenizer speed.

Cooling & Equilibrating: Reduce stirring to 300 RPM and allow the emulsion to cool to 40°C

before packaging.

Protocol II: Photostability and Disinfection-
Resistance Assay
Cosmetic UV filters frequently encounter chlorinated swimming pool water, which dictates

spontaneous halogenation reactions[3]. Since 3-CBP is closely related to these chlorinated

derivatives, validating its baseline stability against further oxidative degradation in chlorinated

water is essential.

Objective: Validate that the 3-CBP formulation maintains >95% UV absorbance post-irradiation

and post-chlorination[4].

Step-by-Step Methodology:

Thin-Film Application: Apply 2 mg/cm² of the 3-CBP emulsion onto polymethylmethacrylate

(PMMA) plates (simulating human skin topography).

Disinfection Exposure: Submerge half of the PMMA plates in a simulated swimming pool

solution (sodium hypochlorite, 2 mg/L free chlorine, pH 7.2) for 15 minutes[3]. Leave the

other half untreated as a control.

Irradiation: Expose all plates to a solar simulator emitting broad-spectrum UVA/UVB (290–

400 nm) at a dose of 10 J/cm² (equivalent to ~2 hours of midday sun).

Extraction & UV-Vis Spectrometry (Self-Validating Step): Wash the plates with 10 mL of

ethanol to completely extract the remaining 3-CBP. Measure the absorbance of the eluate

using a UV-Vis spectrophotometer at the specific λ-max of 3-CBP.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.researchgate.net/publication/259449561_Stability_and_Toxicity_of_Selected_Chlorinated_Benzophenone-type_UV_Filters_in_Waters
https://pmc.ncbi.nlm.nih.gov/articles/PMC8614728/
https://www.researchgate.net/publication/259449561_Stability_and_Toxicity_of_Selected_Chlorinated_Benzophenone-type_UV_Filters_in_Waters
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: Calculate the Area Under the Curve (AUC) for the irradiated vs. non-irradiated

samples.

Validation Criteria: The formulation passes the stability assay if the AUC of the

irradiated/chlorinated sample remains ≥95% of the unexposed control, confirming no loss

of photoprotective function[4].

Phase A (Lipids)
Dissolve 3-CBP @ 75°C

Emulsification
3000 RPM for 10 min

Phase B (Aqueous)
Water + Actives @ 75°C

Cooling Phase
Reduce to 40°C

 Check Droplet <5µm Validation Assay
UV-Vis & Microscopy

 Perform UV-Vis Assays

Click to download full resolution via product page

Fig 2. Workflow for the formulation and self-validation of a 3-CBP suncare emulsion.

Safety and Toxicology Considerations
Historically, parent compounds like Benzophenone-3 and Benzophenone-4 are strictly

regulated (often capped at 5-6% maximum concentration) due to persistent concerns regarding

cutaneous penetration and potential endocrine disruption[1][5]. Clinical trials evaluating

sunscreens in chlorinated environments confirm that while chlorinated derivatives (including 3-

CBP) offer highly stable photoprotection, they carry similar penetration risks and potential for

allergic contact dermatitis[4]. Therefore, it is strictly recommended to pair 3-CBP with lipophilic

barrier-enhancing antioxidants to optimize the safety profile and neutralize localized oxidative

stress in the viable epidermis[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Ingredient in the spotlight: Benzophenone-4 [cosmedesk.com]

2. CAS 1016-78-0: 3-Chlorobenzophenone | CymitQuimica [cymitquimica.com]

3. researchgate.net [researchgate.net]

4. Analyzing the Photoprotection Efficiency of Sunscreens Containing Antioxidants under
Disinfection Conditions - PMC [pmc.ncbi.nlm.nih.gov]

5. lapink.com [lapink.com]

To cite this document: BenchChem. [Application Note: 3-Chlorobenzophenone (3-CBP) in
Suncare Formulations]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143863/docs#application-note-3-
chlorobenzophenone-3-cbp-in-suncare-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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